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For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the ethical considerations for

researchers utilizing data from the National Birth Defects Prevention Study (NBDPS). Below

you will find frequently asked questions (FAQs), a summary of key study data, a detailed

experimental protocol outline, and a visualization of the data access workflow to assist you in

your research endeavors.

Frequently Asked Questions (FAQs)
Our FAQs are designed to address common queries and potential hurdles you may encounter

when planning and conducting your research with NBDPS data.

Q1: What are the primary ethical considerations I need to be aware of when using NBDPS
data?

A: The primary ethical considerations revolve around the secondary analysis of existing data.[1]

This includes respecting the informed consent provided by the original participants, ensuring

data confidentiality and privacy, and preventing potential harm to individuals or groups.[1][2] It
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is crucial to remember that while the data is de-identified for researchers, it contains sensitive

information about mothers and children.[3][4][5]

Q2: How is the confidentiality of NBDPS participants protected?

A: The NBDPS has robust measures in place to protect participant confidentiality. All identifying

information is removed from the data files provided to researchers.[6] Names of participants are

never used in any reports or publications.[6] The data is stored on password-protected

computer systems, and physical records are kept under lock and key.[6][7]

Q3: Was informed consent obtained from the original NBDPS participants?

A: Yes, the NBDPS obtained informed consent from all participants.[6] Verbal consent was

acquired for the telephone interviews, and written consent was obtained for the collection of

cheek cell samples for DNA analysis.[6]

Q4: Do I need to obtain separate informed consent from the original participants for my specific

research project?

A: Generally, you do not need to re-consent participants for secondary data analysis, provided

your research aligns with the scope of the original consent.[1] However, your research proposal

must be reviewed and approved by the Centers for Birth Defects Research and Prevention

(CBDRP) Data Sharing Committee to ensure it is in accordance with the purposes for which the

parents signed consent.[8]

Q5: What is the role of the Institutional Review Board (IRB) when using NBDPS data?

A: Your institution's IRB will need to review and approve your research plan. The IRB's role is to

ensure that you have adequate procedures in place to protect the confidentiality of the data

and that your research design is ethical.[9][10] Even if your research is considered exempt, you

will likely still need to submit documentation to your IRB for a formal determination.[9]

Q6: What are the key requirements for gaining access to NBDPS data?

A: Access to NBDPS data is not public.[3][8] To gain access, qualified researchers must

collaborate with one of the Centers for Birth Defects Research and Prevention (CBDRP).[8]

You will need to submit a collaboration request form that outlines your proposed research.
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Q7: What are the criteria for the approval of a research proposal by the CBDRP Data Sharing

Committee?

A: The CBDRP Data Sharing Committee reviews proposals based on several criteria, including:

No overlap with an existing NBDPS or BD-STEPS research project.[6][8]

The research project is designed to benefit public health.[6][8]

No identified conflicts of interest (financial, social, or personal).[6][8]

The researcher is qualified to conduct the proposed research.[6][8]

Data Presentation
The following table summarizes key quantitative data about the National Birth Defects

Prevention Study.

Metric Value Source

Study Period 1997 - 2011 [8]

Number of Participating States 10

Total Participants (Women) Over 35,000

Case Mothers Interviewed 32,187 [3][8]

Control Mothers Interviewed 11,814 [3][8]

Families Returning Buccal Cell

Kits (Cases)
19,065 [3][8]

Families Returning Buccal Cell

Kits (Controls)
6,211 [3][8]

Proposed Projects (as of Dec

2014)
Over 500 [3][8]

Published Manuscripts (as of

Dec 2014)
Over 200 [3][8]
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Experimental Protocols
While specific protocols will vary depending on the research question, the following provides a

detailed methodology for a typical case-control study using NBDPS data to investigate the

association between a specific exposure and a birth defect.

1. Study Design:

Case-Control Design: The NBDPS is a population-based case-control study. Cases are

infants with major birth defects, and controls are infants without major birth defects.

2. Data and Sample Collection (as performed in the original NBDPS):

Maternal Interviews: Computer-assisted telephone interviews were conducted with mothers

of cases and controls. These interviews collected information on a wide range of topics,

including demographics, health history, lifestyle, and environmental exposures during the

periconceptional period.

Buccal Cell Collection: Families were mailed kits to collect cheek cells from the mother,

father, and infant. These samples provide the DNA for genetic analyses.

3. Laboratory Analysis (for genetic studies):

DNA Extraction: DNA is extracted from the buccal cell samples.

Genotyping: Specific genetic variants of interest are identified using methods such as

polymerase chain reaction (PCR) or microarray analysis.

4. Statistical Analysis:

Descriptive Statistics: Calculate frequencies and distributions of demographic characteristics

and exposures for both cases and controls.

Logistic Regression: Use logistic regression to calculate odds ratios (ORs) and 95%

confidence intervals (CIs) to assess the association between the exposure of interest and

the birth defect, while adjusting for potential confounding factors (e.g., maternal age,

education, race/ethnicity).
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Gene-Environment Interaction Analysis: If genetic data is being used, statistical models can

be employed to assess whether the effect of the environmental exposure on the risk of the

birth defect differs by genetic variants.

Mandatory Visualization
The following diagram illustrates the workflow for accessing and conducting research with

NBDPS data, highlighting the key ethical review stages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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